2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C17H18N6O3S/c1-25-13-4-3-12(9-14(13)26-2)20-15(24)10-27-17-22-21-16(23(17)18)11-5-7-19-8-6-11/h3-9H,10,18H2,1-2H3,(H,20,24)
• InChI Key: DJVCRCKBGIGTPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=NC=C3)OC
• Molecular Formula: C17H18N6O3S
• Molecular Weight: 386.4 g/mol

Description

This compound is a derivative of 1,2,4-triazole, which is known for its excellent antibacterial, antifungal, antitubercular, antioxidant, anticancer, anti-inflammatory, analgesic, anticonvulsant, and anxiolytic activities.

Synthesis Analysis

1,2,4-triazole and its substituted derivatives were synthesized using a solid-state microwave irradiation technique. The structures of the synthesized compounds were confirmed by UV-Visible, FTIR, and GC-MS techniques.

Scientific Research Applications

Antimicrobial Properties A study on N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, which share a similar structural motif with the compound , demonstrated significant in-vitro antimicrobial activities. These compounds were synthesized by the condensation of 4-phenyl-5-(pyridine-4-yl)-4H-1,2,4-triazole-3-thiol and 2-Chloro-N-(aryl)acetamide. The synthesized compounds exhibited antibacterial, antifungal, and anti-tuberculosis activity, suggesting potential applications in developing new antimicrobial agents (MahyavanshiJyotindra et al., 2011).

Antitumor Activity Research on the synthesis of novel heterocycles, including thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives starting from compounds structurally related to our compound of interest, showed promising antitumor activities. Some of these derivatives exhibited significant inhibitory effects on various cancer cell lines, indicating potential for the development of new antitumor agents (Albratty et al., 2017).

Vibrational Spectroscopic Analysis A study focusing on the vibrational spectroscopic signatures of a molecule structurally similar to 2-[(4-amino-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide provided insights into the effects of rehybridization and hyperconjugation. This research, utilizing Raman and Fourier transform infrared spectroscopy, highlighted the importance of these compounds in understanding molecular interactions and could be useful in designing drugs with optimized pharmacokinetic properties (Jenepha Mary et al., 2022).

Future Directions

In future studies, the biological activities of synthesized compounds will be studied. This includes testing the compounds in vitro against representative bacterial and fungal strains.